Cas no 899976-97-7 (2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide)

• Product Name: 2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide
• CAS No: 899976-97-7
• Molecular Formula: C₂₀H₁₈ClN₃O₄S₂
• Molecular Weight: 463.957621097565
• CID: 5441920
• PubChem ID: 18591602

2-{5-(3-chlorobenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}-N-(2,3-dimethylphenyl)acetamide Properties

Names and Identifiers

• 2-[[5-[(3-Chlorophenyl)sulfonyl]-3,4-dihydro-4-oxo-2-pyrimidinyl]thio]-N-(2,3-dimethylphenyl)acetamide
• AKOS001860329
• 899976-97-7
• VU0511718-1
• 2-[[5-(3-chlorophenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-(2,3-dimethylphenyl)acetamide
• F3166-0400
• 2-((5-((3-chlorophenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(2,3-dimethylphenyl)acetamide

• InChIKey： BTTQRWCTSOMCPA-UHFFFAOYSA-N
• Inchi： 1S/C20H18ClN3O4S2/c1-12-5-3-8-16(13(12)2)23-18(25)11-29-20-22-10-17(19(26)24-20)30(27,28)15-7-4-6-14(21)9-15/h3-10H,11H2,1-2H3,(H,23,25)(H,22,24,26)
• SMILES： ClC1=CC=CC(=C1)S(C1=CN=C(NC1=O)SCC(NC1C=CC=C(C)C=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 463.0427261g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 6
• Monoisotopic Mass: 463.0427261g/mol
• Heavy Atom Count: 30
• Complexity: 838
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 138Ų

Experimental Properties

• pka: 4.70±0.50(Predicted)
• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides